molecular formula C9H11ClO3S B2564116 4-(2-Methoxyethyl)benzenesulfonyl chloride CAS No. 953903-65-6

4-(2-Methoxyethyl)benzenesulfonyl chloride

Cat. No. B2564116
CAS RN: 953903-65-6
M. Wt: 234.69
InChI Key: SYFCSHZEPVGAID-UHFFFAOYSA-N
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Description

4-(2-Methoxyethyl)benzenesulfonyl chloride is a biochemical used for proteomics research . It has a molecular formula of C9H11ClO3S and a molecular weight of 234.7 .


Molecular Structure Analysis

The molecular structure of this compound consists of 9 carbon atoms, 11 hydrogen atoms, 1 chlorine atom, 3 oxygen atoms, and 1 sulfur atom . The average mass is 234.700 Da .

Scientific Research Applications

Synthesis of Sulfonyl Chlorides

A study by Kim, Ko, and Kim (1992) demonstrated the synthesis of benzenesulfonyl chlorides through aqueous chlorination, showcasing a facile method for producing functionalized sulfides, which are precursors to sulfonyl chlorides. This method highlights the potential of 4-(2-Methoxyethyl)benzenesulfonyl chloride in synthetic chemistry for creating various sulfonyl chlorides with high yields and functional versatility (Kim, Ko, & Kim, 1992).

Novel Chiral Compounds

Al–Douh (2012) discovered a novel chiral compound, 1-(2-benzyloxy-3-methoxyphenyl)-2,2,2-trichloroethyl benzenesulfonate, during an attempted reaction between benzimidazole and benzenesulfonyl chloride. The unexpected product demonstrates the compound's role in the formation of novel structures, contributing to the diversification of chiral molecules in synthetic chemistry (Al–Douh, 2012).

Large-Scale Preparation for Drug Synthesis

Meckler and Herr (2012) discussed the scalable preparation of 2-(methansulfonyl)benzenesulfonyl chloride, a crucial building block in drug synthesis. The process involves a four-step sequence and has been demonstrated on a multikilogram scale, indicating the compound's significant role in the pharmaceutical industry (Meckler & Herr, 2012).

Chemical Space Mining for Solid-Phase Synthesis

Fülöpová and Soural (2015) utilized polymer-supported benzenesulfonamides, derived from immobilized primary amines and nitrobenzenesulfonyl chloride, as key intermediates in chemical transformations. This application highlights the compound's importance in producing diverse privileged scaffolds through solid-phase synthesis (Fülöpová & Soural, 2015).

Fluorescence Labelling for Analytical Chemistry

Tsuruta, Date, and Kohashi (1990) explored the use of 4-(N-phthalimidyl) benzenesulphonyl chloride and 2-methoxy-5(N-phthalimidyl) benzenesulphonyl chloride as fluorescent derivatization reagents for amines and amino acids. This application is crucial for enhancing detection sensitivity in analytical methods like thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) (Tsuruta, Date, & Kohashi, 1990).

Safety and Hazards

4-(2-Methoxyethyl)benzenesulfonyl chloride is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause severe skin burns and eye damage . It is harmful if swallowed and can cause specific target organ toxicity, affecting the respiratory system .

properties

IUPAC Name

4-(2-methoxyethyl)benzenesulfonyl chloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11ClO3S/c1-13-7-6-8-2-4-9(5-3-8)14(10,11)12/h2-5H,6-7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SYFCSHZEPVGAID-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCC1=CC=C(C=C1)S(=O)(=O)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11ClO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

234.70 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

953903-65-6
Record name 4-(2-methoxyethyl)benzene-1-sulfonyl chloride
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